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Compound of Interest

Compound Name: Ethylene glycol diacrylate

Cat. No.: B3028673

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol diacrylate (EGDA) is a widely utilized crosslinking agent in the synthesis of
polymers, particularly in the development of hydrogels for biomedical applications such as drug
delivery and tissue engineering. Its bifunctional nature allows for the formation of stable, three-
dimensional polymer networks. However, the reactive nature of EGDA also presents significant
health and safety concerns that necessitate stringent handling precautions. This in-depth
technical guide provides comprehensive information on the safe handling, storage, and
disposal of EGDA, along with an overview of its toxicological profile and relevant experimental
safety assessment protocols.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a substance is fundamental to
its safe handling. The key properties of ethylene glycol diacrylate are summarized below.
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Property Value Reference
Chemical Formula CsH1004 [1]
Molecular Weight 170.16 g/mol [1]
Appearance Colorless to amber liquid [2]
Odor Low odor [2]
Boiling Point 66-68 °C / 2 mmHg [3]
Density 1.094 g/mL at 25 °C [3]
Flash Point 101 °C (213.8 °F) - closed cup [3]

Solubility in Water

Partly miscible

[2]

Vapor Pressure

Negligible

[2]

Toxicological Data

Ethylene glycol diacrylate is classified as a hazardous substance and poses several health

risks upon exposure. It is crucial to be aware of its acute toxicity to prevent accidental

poisoning and injury.

Toxicity . Classificati
. Species Route Value Reference

Endpoint on
Toxic if

LD50 Rat Oral 250 mg/kg [2][4]
swallowed
Toxic in

LD50 Rabbit Dermal 180 mg/kg contact with [21[4]
skin

Skin Irritation Rabbit Dermal 500 mg Severe [2]

Eye Irritation Rabbit Ocular 100 mg Severe 2]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population.
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Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products.

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H318: Causes serious eye

o Category 1
Irritation damage

) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

Personal Protective Equipment (PPE)

Due to the significant hazards associated with EGDA, the use of appropriate personal
protective equipment is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a face shield.

Protects against splashes and
vapors that can cause severe

eye irritation and damage.[2][5]

Hand Protection

Nitrile or butyl rubber gloves.

Acrylate monomers can
penetrate standard latex
gloves. Nitrile and butyl rubber

offer better resistance.[2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Prevents accidental skin

contact.[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Minimizes inhalation of harmful
vapors, especially at elevated

temperatures.[2][6]

Handling and Storage Procedures

Proper handling and storage are critical to minimize the risk of exposure and accidental

polymerization.

Handling:

Storage:

Avoid all personal contact, including inhalation of vapors.[2]

Use non-sparking tools to prevent ignition.[5]

Wash hands thoroughly after handling.[7]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Contaminated work clothing should not be allowed out of the workplace.[5]
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e Store in a cool, dry, and well-ventilated area.[5]
o Keep containers tightly sealed to prevent exposure to air and moisture.[5]
o Store away from heat, sparks, open flames, and other ignition sources.[2]

o EGDA is often stabilized with an inhibitor (e.g., MEHQ) to prevent polymerization.[1] Monitor
inhibitor levels and storage temperature as recommended by the manufacturer.[2]

e Avoid contact with incompatible materials such as strong oxidizing agents, acids, bases, and
free radical initiators.[2][8]

First Aid Measures

In the event of exposure to ethylene glycol diacrylate, immediate and appropriate first aid is
crucial.
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Exposure Route

First Aid Protocol

Reference

Inhalation

Remove the individual to fresh
air. If breathing is difficult or
has stopped, provide artificial
respiration and seek

immediate medical attention.

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected skin with plenty of
soap and water for at least 15
minutes. If irritation or a rash
develops, seek medical

attention.

Eye Contact

Immediately flush the eyes
with large amounts of water for
at least 15 minutes, making
sure to lift the upper and lower
eyelids. Remove contact
lenses if possible. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse the mouth with water
and seek immediate medical

attention.

Spill and Disposal Procedures

Spill Cleanup:

+ Remove all sources of ignition.[2]

o Ventilate the area of the spill.[10]

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed,

labeled container for disposal.[10]
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e Do not allow the spill to enter drains or waterways.[10]
Disposal:

» All waste materials containing ethylene glycol diacrylate must be treated as hazardous
waste.[8]

» Dispose of contents and containers in accordance with all applicable local, regional, and
national regulations.[8]

e Do not reuse empty containers. They should be triple-rinsed with a suitable solvent and
disposed of as hazardous waste.[8]

Experimental Protocols for Safety Assessment

The following are detailed methodologies for key toxicological experiments relevant to the
safety assessment of ethylene glycol diacrylate, based on OECD guidelines.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)

Objective: To determine the acute oral toxicity of a substance and to classify it according to the
GHS.[5][6]

Methodology:
o Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.[6]

e Housing and Feeding: Animals are housed in standard conditions with free access to food
and water, except for a brief fasting period before dosing.[6]

o Dose Preparation: The test substance is typically administered in a constant volume by
gavage. The vehicle should be inert (e.g., water, corn oil).[6]

» Dosing Procedure: A stepwise procedure is used, with a group of three animals per step.
Dosing starts at a predefined level (e.g., 300 mg/kg).[6]
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[6]

e Endpoint: The number of animals that die within a defined period is used to classify the
substance into one of the GHS toxicity categories.[6]

Dermal Irritation/Corrosion (OECD Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[11]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[11]

o Preparation of Test Area: Approximately 24 hours before the test, the fur is removed from a
small area (approx. 6 cm?) on the back of the animal.[11]

o Application of Test Substance: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) is applied to
the prepared skin area and covered with a gauze patch.[11]

o Exposure Period: The exposure period is typically 4 hours.[11]

o Observation: After removal of the patch, the skin is examined for signs of erythema (redness)
and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to assess reversibility.
[11]

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.[11]

Eye Irritation/Corrosion (Draize Test, based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or damage.[12][13]
Methodology:

¢ Animal Selection: Healthy, adult albino rabbits are used.[12]
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e Application of Test Substance: 0.1 mL of a liquid or 0.1 g of a solid is instilled into the
conjunctival sac of one eye of the rabbit. The other eye serves as a control.[12][13]

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application, and up to 21 days to assess reversibility.[12]

e Scoring: Ocular lesions are scored using a standardized system.[12] Note: Due to animal
welfare concerns, in vitro alternatives to the Draize test are now preferred and should be
considered first.[14]

Skin Sensitization (OECD Guideline 429: Local Lymph
Node Assay - LLNA)

Objective: To determine the potential of a substance to cause skin sensitization (allergic contact
dermatitis).[15]

Methodology:

Animal Selection: Female mice of a suitable strain (e.g., CBA/Ca) are used.[15]

o Application of Test Substance: The test substance is applied to the dorsal surface of both
ears for three consecutive days.[15]

o Cell Proliferation Measurement: On day 5, a solution of 3H-methyl thymidine is injected
intravenously. Three hours later, the animals are euthanized, and the draining auricular
lymph nodes are excised.[15]

o Endpoint: The proliferation of lymphocytes in the draining lymph nodes is measured by the
incorporation of 3H-methyl thymidine. A stimulation index (SI) is calculated by comparing the
proliferation in treated animals to that in control animals. An SlI of > 3 is considered a positive
response.[15]

Visualization of Safety Concepts
Chemical Structure and Reactivity

Caption: Molecular structure of EGDA highlighting the reactive acrylate groups susceptible to
polymerization.
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Experimental Workflow for Skin Sensitization

Assessment (LLNA)
and Vehicle

Y

Prepare Dose Formulations
(Control and Test Concentrations)

\

Acclimate and Prepare
Test Animals (Mice)

\

Topical Application to
Mouse Ears (Days 1, 2, 3)

Y

Intravenous Injection of
3H-methyl Thymidine (Day 5)

Y

Euthanize and Excise
Draining Auricular Lymph Nodes

Y

Measure Lymphocyte Proliferation
(Scintillation Counting)

Y

Calculate Stimulation Index (SI)

Result Interpretation

(SI = 3 = Sensitizer)

End: Classify Substance
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Click to download full resolution via product page

Caption: A simplified workflow for the Local Lymph Node Assay (LLNA) for skin sensitization
testing.

Logical Relationship of Handling Precautions

Identified Hazards
g:rl;egg):r'g% evere & Eye atio e atio Uncontrolled Polymerization
/ S \
N

Personal Protective Equipment Engineering Controls Administrative Controls

Proper Storage

(Gloves, Goggles, Lab Coat) (Fume Hood, Ventilation) (SOPs, Training) (Cool, Dry, Away from Incompatibles)

Desired Outcome

Safe Handling and
Minimized Risk

Click to download full resolution via product page

Caption: The relationship between identified hazards, control measures, and the goal of safe
handling.

This guide provides a comprehensive overview of the safety and handling precautions for
ethylene glycol diacrylate. Adherence to these guidelines is essential for ensuring a safe
laboratory environment and protecting the health of all personnel. Always consult the specific
Safety Data Sheet (SDS) provided by the manufacturer for the most current and detailed
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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